Cas no 1359129-65-9 (5-[(3-chlorophenyl)methyl]-2-(4-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-[(3-chlorophenyl)methyl]-2-(4-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1359129-65-9
• MF: C₂₀H₁₆ClN₃O₂
• MW: 365.812943458557
• CID: 5346531
• Update Time: 2025-07-20

5-[(3-chlorophenyl)methyl]-2-(4-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorobenzyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• 5-[(3-CHLOROPHENYL)METHYL]-2-(4-METHOXYPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-ONE
• 5-[(3-chlorophenyl)methyl]-2-(4-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C20H16ClN3O2/c1-26-17-7-5-15(6-8-17)18-12-19-20(25)23(9-10-24(19)22-18)13-14-3-2-4-16(21)11-14/h2-12H,13H2,1H3
• InChI Key： WZKUVFRKJZOGOF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=CN2C(=CC(C3C=CC(=CC=3)OC)=N2)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 535
• XLogP3: 3.7
• Topological Polar Surface Area: 47.4

Additional information on 5-[(3-chlorophenyl)methyl]-2-(4-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Recent Advances in the Study of 5-[(3-chlorophenyl)methyl]-2-(4-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 1359129-65-9)

The compound 5-[(3-chlorophenyl)methyl]-2-(4-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 1359129-65-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its pyrazolo[1,5-a]pyrazin-4-one core, has shown promising pharmacological properties, particularly in the modulation of key signaling pathways involved in inflammation and oncology. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its therapeutic potential in preclinical models.

One of the most notable findings in recent research is the compound's ability to act as a potent inhibitor of phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis. Structural-activity relationship (SAR) studies have revealed that the 3-chlorophenyl and 4-methoxyphenyl substituents play a critical role in enhancing binding affinity to the PDE4 active site, while the pyrazolo[1,5-a]pyrazin-4-one scaffold contributes to metabolic stability and oral bioavailability. These insights have paved the way for the development of next-generation PDE4 inhibitors with improved efficacy and safety profiles.

In addition to its anti-inflammatory properties, 1359129-65-9 has demonstrated significant antitumor activity in various cancer cell lines. Recent in vitro and in vivo studies have shown that the compound induces apoptosis and cell cycle arrest in breast and lung cancer models, likely through the inhibition of the PI3K/AKT/mTOR pathway. Furthermore, synergistic effects have been observed when 1359129-65-9 is combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in oncology. These findings highlight the compound's versatility and its potential to address unmet medical needs in multiple therapeutic areas.

The synthesis of 1359129-65-9 has also been a focus of recent research, with efforts directed toward improving yield and scalability. A novel one-pot multicomponent reaction (MCR) approach has been reported, which significantly reduces the number of synthetic steps and minimizes the use of hazardous reagents. This advancement not only enhances the compound's accessibility for further research but also aligns with the growing emphasis on green chemistry principles in drug development. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the synthesized compound.

Despite these promising developments, challenges remain in the clinical translation of 1359129-65-9. Pharmacokinetic studies have identified issues related to its plasma protein binding and tissue distribution, which may impact its therapeutic efficacy. Additionally, further toxicological evaluations are needed to assess its safety profile in long-term use. Ongoing research is addressing these limitations through structural modifications and formulation strategies, such as the development of prodrugs and nanoparticle-based delivery systems.

In conclusion, 5-[(3-chlorophenyl)methyl]-2-(4-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 1359129-65-9) represents a compelling candidate for further investigation in both inflammatory and oncological contexts. Its dual mechanism of action, combined with recent advancements in synthetic chemistry, positions it as a valuable tool for understanding disease pathways and developing novel therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and validating its efficacy in clinical settings to fully realize its therapeutic potential.